4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine

• Molecular Formula: C7H8ClFN2O
• Molecular Weight: 190.60 g/mol
• IUPAC Name: 4-chloro-5-fluoro-6-methoxybenzene-1,3-diamine
• InChI: InChI=1S/C7H8ClFN2O/c1-12-7-4(11)2-3(10)5(8)6(7)9/h2H,10-11H2,1H3
• InChI Key: ZCFIOUKRXBWJAM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1N)N)Cl)F

Description

4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine is a substituted aromatic diamine featuring chloro (Cl), fluoro (F), and methoxy (OMe) groups at positions 4, 5, and 6, respectively, with amine groups at the 1 and 3 positions. Its reactivity is influenced by the electron-withdrawing effects of Cl and F, balanced by the electron-donating methoxy group, which modulates solubility and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine typically involves multi-step organic reactions. One common method starts with the nitration of 4-chloro-5-fluoro-6-methoxybenzene, followed by reduction to introduce the diamine groups. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale nitration and reduction processes, utilizing continuous flow reactors to maintain consistent reaction conditions. The use of advanced purification techniques, such as recrystallization and chromatography, ensures the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Used to convert nitro groups to amines.

Substitution: Halogen atoms can be replaced with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) are often used.

Substitution: Reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) facilitate nucleophilic substitution.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction typically produces amines .

Scientific Research Applications

4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine exerts its effects involves interactions with specific molecular targets. For instance, in biological systems, it may inhibit enzyme activity by binding to active sites, thereby disrupting normal cellular processes. The pathways involved can include inhibition of DNA synthesis or interference with metabolic pathways .

Comparison with Similar Compounds

4-Chloro-6-ethoxy-5-fluorobenzene-1,3-diamine

• Structural Differences : Ethoxy (OEt) replaces methoxy (OMe) at position 5.
• Molecular Weight : 204.63 g/mol (vs. 190.59 g/mol for the methoxy analogue) .
• Reactivity: Ethoxy’s steric bulk may slow down nucleophilic substitution or cyclization reactions.
• Synthesis : Similar reduction methods (e.g., SnCl₂·2H₂O) may apply, but reaction conditions (e.g., time, temperature) might differ due to substituent effects .

4-(Substituted)-5-fluorobenzene-1,2-diamine

• Structural Differences : Amine groups at 1,2 positions instead of 1,3.
• Reactivity :
  • Positional Isomerism : 1,2-diamines are more prone to intramolecular cyclization (e.g., forming benzimidazoles) compared to 1,3-diamines, which favor linear polymerization or alternative heterocycles .
  • Stability : Both compounds exhibit instability post-synthesis, requiring immediate use in downstream reactions .

2-Methylbenzene-1,3-diamine (m-TDA Mixture)

• Structural Differences : Methyl (Me) replaces Cl, F, and OMe groups.
• Molecular Formula : C₇H₁₀N₂ (vs. C₇H₇ClF N₂O for the target compound).
• Electronic Effects :
  • Methyl’s electron-donating nature increases ring electron density, enhancing electrophilic substitution reactivity.
  • Cl and F in the target compound reduce electron density, directing reactions to specific positions (e.g., para to electron-withdrawing groups).
• Applications : m-TDA is industrially used in polyurethane production, whereas the target compound’s polar substituents may favor pharmaceutical applications .

Naphthalene-2,3-diamine (Precursor for Benzo[g]quinoxaline Derivatives)

• Structural Differences: Fused aromatic system vs. monosubstituted benzene.
• Biological Activity: Benzo[g]quinoxaline derivatives (e.g., compound 3 in ) show potent anticancer activity via apoptosis induction. The target compound’s substituents (Cl, F, OMe) could similarly enhance cytotoxicity by modulating electron density or hydrogen-bonding interactions with biological targets .

Data Table: Key Properties of Compared Compounds

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications
4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine	4-Cl, 5-F, 6-OMe	C₇H₇ClFN₂O	190.59	Pharmaceutical precursors
4-Chloro-6-ethoxy-5-fluorobenzene-1,3-diamine	4-Cl, 5-F, 6-OEt	C₈H₁₀ClFN₂O	204.63	Specialty chemical synthesis
4-(Substituted)-5-fluorobenzene-1,2-diamine	Variable at position 4	C₆H₅FN₂R (R = substituent)	~160–200	Heterocycle synthesis
2-Methylbenzene-1,3-diamine (m-TDA)	2-Me	C₇H₁₀N₂	122.17	Polyurethane production
Naphthalene-2,3-diamine	Fused naphthalene system	C₁₀H₁₀N₂	158.20	Anticancer agent precursors

Research Findings and Trends

• Synthetic Challenges : Diamines with electron-withdrawing groups (e.g., Cl, F) often require controlled reduction conditions to avoid over-reduction or decomposition .
• Regulatory Considerations: Commercial diamines (e.g., m-TDA) are REACH-registered, whereas novel substituted diamines may require extensive safety profiling .

Biological Activity

4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine, also known by its CAS number 1823922-77-5, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Property	Value
Molecular Formula	C7H8ClF2N3O
Molecular Weight	207.61 g/mol
IUPAC Name	4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine
CAS Number	1823922-77-5

The biological activity of 4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine is primarily attributed to its interaction with various biomolecular targets. The presence of amino groups allows for hydrogen bonding with biological macromolecules, while the halogen and methoxy substituents influence its lipophilicity and electronic properties, enhancing its binding affinity to target proteins.

Key Mechanisms

• Inhibition of Enzymatic Activity : The compound has shown potential as an inhibitor of phosphodiesterase (PDE) enzymes, which are critical in regulating intracellular signaling pathways. Preliminary studies indicate that it may exhibit selective inhibition against specific PDE isozymes .
• Anticancer Activity : In vitro studies have demonstrated that 4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine exhibits significant cytotoxic effects against various cancer cell lines. Its IC50 values suggest it can effectively inhibit cell proliferation in models such as MDA-MB-231 (breast cancer) and HeLa (cervical cancer) cells .

Anticancer Studies

Recent research has focused on the compound's anticancer properties. A study evaluated its effects on several cancer cell lines:

Cell Line	IC50 (µM)	Selectivity Index
MDA-MB-231	0.126	High
HeLa	0.23	Moderate
MCF10A	>10	Low

The data indicates that the compound selectively inhibits cancerous cells while sparing normal cells, highlighting its therapeutic potential .

PDE Inhibition

Another area of investigation involves the compound's role as a PDE inhibitor. It was found to exhibit a potent inhibitory effect on PDE5 with an IC50 value of 0.56 nM, demonstrating over 1700-fold selectivity compared to other isozymes . This selectivity makes it a candidate for treating conditions like erectile dysfunction and pulmonary hypertension.

Case Study 1: Anticancer Efficacy

In a controlled study involving MDA-MB-231 cells, treatment with 4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine resulted in a significant reduction in cell viability. The study reported a decrease in proliferation rates and induction of apoptosis markers such as caspase activation.

Case Study 2: PDE Inhibition in Animal Models

In vivo experiments using chronically hypoxic rats demonstrated that administration of the compound led to a significant reduction in mean pulmonary arterial pressure by approximately 29.9% when dosed at 30 µg/kg . These findings support its potential application in cardiovascular therapies.

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing 4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine, and how can researchers optimize yields while minimizing byproducts?

• Methodological Answer : Synthesis typically involves multi-step halogenation and methoxylation of benzene derivatives. To optimize yields:

• Use controlled temperature (e.g., 0–5°C for nitration steps) to prevent over-halogenation.
• Employ orthogonal protecting groups for amine functionalities to avoid cross-reactivity .
• Monitor reaction progress via HPLC or GC-MS to identify intermediate stability issues .
  • Safety Note : Follow TCI America’s guidelines for handling halogenated aromatics, including vapor respirators and closed-system protocols to reduce exposure risks .

Q. Which spectroscopic techniques are most effective for characterizing 4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine, and how should researchers interpret conflicting spectral data?

• Methodological Answer :

• NMR : Use $^{19}\text{F}$-NMR to confirm fluorine placement and $^{1}\text{H}$-NMR for amine proton environments.
• Mass Spectrometry : High-resolution MS (HRMS) resolves ambiguities in molecular ion fragmentation patterns.
• Contradiction Resolution : Cross-validate with IR spectroscopy (e.g., N-H stretches at 3300–3500 cm$^{-1}$) and X-ray crystallography if crystalline derivatives are available .

Q. What safety measures are critical when handling this compound in laboratory settings?

• Methodological Answer :

• Engineering Controls : Use fume hoods with ≥100 ft/min face velocity and local exhaust ventilation .
• PPE : Wear nitrile gloves, chemical-resistant aprons, and full-face shields during bulk handling .
• Spill Management : Neutralize spills with inert absorbents (e.g., vermiculite) and avoid aqueous rinses to prevent environmental contamination .

Advanced Research Questions

Q. How can computational chemistry aid in predicting the reactivity of 4-Chloro-5-fluoro-6-methoxybenzene-1,3-diamine in novel reactions?

• Methodological Answer :

• Quantum Mechanics (QM) : Perform DFT calculations (e.g., B3LYP/6-31G*) to map reaction pathways and transition states for substitutions at Cl/F positions .
• Machine Learning : Train models on PubChem datasets to predict regioselectivity in cross-coupling reactions .
• Validation : Compare computational predictions with experimental kinetic data (e.g., Arrhenius plots) to refine accuracy .

Q. What experimental design strategies are optimal for studying the compound’s potential in medicinal chemistry (e.g., as a kinase inhibitor)?

• Methodological Answer :

• Factorial Design : Use a 2$^k$ factorial approach to test variables like solvent polarity, temperature, and catalyst loading on binding affinity .
• High-Throughput Screening (HTS) : Employ automated liquid handlers to assay 100+ derivatives against target enzymes .
• Data Integration : Apply cheminformatics tools (e.g., KNIME) to correlate structural motifs with bioactivity .

Q. How should researchers resolve contradictions between theoretical predictions and experimental results for this compound’s stability under acidic conditions?

• Methodological Answer :

• Step 1 : Replicate experiments under inert atmospheres to rule out oxidative degradation .
• Step 2 : Perform in situ FTIR to detect transient intermediates (e.g., diazonium salts) not modeled in simulations .
• Step 3 : Adjust QM parameters (e.g., solvent dielectric constant) to better align computational models with empirical data .

Methodological Framework for Data Management

Q. What tools and practices ensure robust data integrity in studies involving this compound?

• Methodological Answer :

• Electronic Lab Notebooks (ELNs) : Use platforms like LabArchives to timestamp and encrypt raw spectral data .
• Metadata Standards : Adopt CRDC classifications (e.g., RDF2050112 for reactor design) to harmonize datasets across institutions .
• Controlled Vocabularies : Map chemical properties to IUPAC nomenclature via PubChem’s APIs to avoid annotation errors .